2,6-Dimethyl-3'-(1,3-dioxolan-2-YL)benzophenone

• IUPAC Name: (2,6-dimethylphenyl)-[3-(1,3-dioxolan-2-yl)phenyl]methanone
• InChI: InChI=1S/C18H18O3/c1-12-5-3-6-13(2)16(12)17(19)14-7-4-8-15(11-14)18-20-9-10-21-18/h3-8,11,18H,9-10H2,1-2H3
• InChI Key: PPMBGEMRJRULOY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)C(=O)C2=CC=CC(=C2)C3OCCO3
• Molecular Formula: C18H18O3
• DSSTOX Substance ID: DTXSID50645066
• Molecular Weight: 282.3 g/mol
• CAS RN: 898779-39-0

Description

2,6-Dimethyl-3’-(1,3-dioxolan-2-YL)benzophenone is an organic compound with the linear formula C18H18O3. It is related to other compounds such as 2,3-dimethyl-3’-(1,3-dioxolan-2-yl)benzophenone and (S)-(+)-(2,2-dimethyl-[1,3]-dioxolan-4-yl)-methylamine.

Molecular Structure Analysis

The molecular structure of 2,6-Dimethyl-3’-(1,3-dioxolan-2-YL)benzophenone is based on structures generated from information available in databases. The molecular formula identifies each type of element by its chemical symbol and identifies the number of atoms of each element found in one discrete molecule of the substance.

Scientific Research Applications

Synthesis and Structural Analysis

• The synthesis and structural studies of compounds like (4R,5R)-α,α,α′,α′-2,2-hexaphenyl-4,5-dimethanol-1,3-dioxolane, derived from dimethyl-L-tartrate and benzophenone, provide insights into the preferred conformation and interactions in these compounds (J. Irurre et al., 1992).

Fungicidal Activities

• Certain 1,3-dioxolane derivatives exhibit high fungicidal activities, making them of interest in agricultural and botanical research (V. Talismanov et al., 2007).

Photochemical Reactions and Radical Formation

• Studies on photochemically initiated reactions of substituted 1,3-dioxolanes and oxathiolanes have been conducted, providing insights into the mechanisms of ring-fission and radical formation (J. W. Hartgerink et al., 1971).

Photopolymerization Initiators

• Compounds like benzophenone-di-1,3-dioxane and benzophenone-1,3-dioxane have been used as novel initiators for free radical photopolymerization, suggesting applications in materials science and engineering (Wang Kemin et al., 2011); (Kemin Wang et al., 2010).

Synthesis of Novel Compounds and Catalysis

• The synthesis of novel quinones and organolanthanide derivatives with specific ligands indicates potential applications in the field of synthetic chemistry and catalysis (K. Kloc et al., 1980); (Yanan Han et al., 2009).

Heterogeneously Catalysed Condensations

• Investigations into the acid-catalysed condensation of glycerol with various aldehydes and acetals, including 1,3-dioxolanes, provide valuable insights into potential applications in green chemistry and renewable materials (J. Deutsch et al., 2007).

Mechanism of Action

Mode of Action

It is known that 1,3-dioxolanes, a class of compounds to which this molecule belongs, can be prepared by acetalization of aldehydes and ketalization of ketones with ethylene glycol . This suggests that the compound may interact with its targets through similar chemical reactions.

Biochemical Pathways

1,3-dioxolanes have been shown to be involved in various chemical reactions, suggesting that they may affect a range of biochemical pathways .

Action Environment

It is known that environmental factors can significantly influence the action of many chemical compounds .